![molecular formula C12H23NO4 B1524131 4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine CAS No. 1049677-41-9](/img/structure/B1524131.png)
4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine
Overview
Description
4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine, also known as ®-4-BOC-5-HYDROXYMETHYL-2,2-DIMETHYL-MORPHOLINE, is a chemical compound with the CAS Number: 1263078-13-2 . It has a molecular weight of 245.32 and its IUPAC name is tert-butyl (5R)-5- (hydroxymethyl)-2,2-dimethyl-4-morpholinecarboxylate .
Molecular Structure Analysis
The molecular formula of 4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine is C12H23NO4 . The InChI code is 1S/C12H23NO4/c1-11(2,3)17-10(15)13-8-12(4,5)16-7-9(13)6-14/h9,14H,6-8H2,1-5H3/t9-/m1/s1 .Chemical Reactions Analysis
While specific chemical reactions involving 4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine are not available, similar compounds like pinacol boronic esters have been used in catalytic protodeboronation .Physical And Chemical Properties Analysis
4-Boc-5-Hydroxymethyl-2,2-dimethyl-morpholine is a pale-yellow to yellow-brown sticky oil to semi-solid substance . It is stored at room temperature .Scientific Research Applications
NMR Studies of Macromolecular Complexes
The tert-butyl group has been evaluated as a probe for NMR studies of macromolecular complexes . This compound can be used to tag proteins with tert-butyl groups, which exhibit narrow and intense NMR signals even when attached to large proteins or complexes. This makes it particularly useful for studying macromolecular assemblies like those involved in neurotransmitter release.
Synthesis of Piperazine Derivatives
Tert-butyl 5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate is a valuable intermediate in the synthesis of piperazine derivatives. These derivatives are significant in medicinal chemistry and organic synthesis, where the tert-butyl group plays a crucial role in the compound’s reactivity and stability.
Structural Analysis via X-ray Crystallography
The compound’s derivatives have been analyzed using single-crystal X-ray diffraction analysis to elucidate their molecular structures . This application is essential in the field of structural biology and helps in understanding the three-dimensional arrangement of atoms within a molecule.
Catalysis
Piperazine derivatives, including those derived from this compound, have potential applications in catalysis. They can promote reactions such as direct C(sp2)-H arylation of unactivated arenes, showcasing the versatility of piperazine derivatives in chemical reactions.
Safety and Hazards
properties
IUPAC Name |
tert-butyl 5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO4/c1-11(2,3)17-10(15)13-8-12(4,5)16-7-9(13)6-14/h9,14H,6-8H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOYWIKXSQOIMTP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(C(CO1)CO)C(=O)OC(C)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801149918 | |
Record name | 1,1-Dimethylethyl 5-(hydroxymethyl)-2,2-dimethyl-4-morpholinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801149918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 5-(hydroxymethyl)-2,2-dimethylmorpholine-4-carboxylate | |
CAS RN |
1049677-41-9 | |
Record name | 1,1-Dimethylethyl 5-(hydroxymethyl)-2,2-dimethyl-4-morpholinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1049677-41-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl 5-(hydroxymethyl)-2,2-dimethyl-4-morpholinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801149918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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